Cas no 1262003-40-6 (4-(2-Chloro-4-methylphenyl)-2-cyanophenol)

• Product Name: 4-(2-Chloro-4-methylphenyl)-2-cyanophenol
• CAS No: 1262003-40-6
• MF: C₁₄H₁₀ClNO
• MW: 243.688302516937
• MDL: MFCD18314342
• CID: 2768731
• PubChem ID: 53220017
• Update Time: 2025-06-22

4-(2-Chloro-4-methylphenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4-hydroxy-4'-methyl[1,1'-biphenyl]-3-carbonitrile
• 4-(2-CHLORO-4-METHYLPHENYL)-2-CYANOPHENOL
• DTXSID90684797
• 4-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95%
• MFCD18314342
• 1262003-40-6
• 4-(2-Chloro-4-methylphenyl)-2-cyanophenol

• MDL： MFCD18314342
• Inchi： 1S/C14H10ClNO/c1-9-2-4-12(13(15)6-9)10-3-5-14(17)11(7-10)8-16/h2-7,17H,1H3
• InChI Key： YAZHLXPPXORTSD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 243.0450916Da
• Monoisotopic Mass: 243.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44Ų

Additional information on 4-(2-Chloro-4-methylphenyl)-2-cyanophenol

4-(2-Chloro-4-methylphenyl)-2-cyanophenol: A Comprehensive Overview

The compound 4-(2-Chloro-4-methylphenyl)-2-cyanophenol, also known by its CAS number 1262003-40-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the performance of certain pharmaceutical compounds and its ability to act as a versatile building block in organic synthesis.

The molecular structure of 4-(2-Chloro-4-methylphenyl)-2-cyanophenol consists of a phenol ring substituted with a chlorine atom at the 2-position and a methyl group at the 4-position, along with a cyano group attached to the phenol ring. This combination of substituents imparts the molecule with unique electronic and steric properties, making it highly reactive in certain chemical transformations. The presence of the cyano group also contributes to its ability to participate in hydrogen bonding, which is crucial for its applications in drug design.

Recent research has focused on the synthesis and characterization of this compound, particularly its role as an intermediate in the production of advanced materials. For instance, studies have shown that 4-(2-Chloro-4-methylphenyl)-2-cyanophenol can be used to synthesize high-performance polymers with improved thermal stability and mechanical properties. These polymers have potential applications in aerospace, automotive industries, and electronic devices where durability under extreme conditions is essential.

In addition to its material science applications, this compound has also been explored for its pharmacological properties. Researchers have investigated its potential as an anti-inflammatory agent and its ability to modulate certain cellular pathways. The substitution pattern on the phenol ring has been found to significantly influence its bioavailability and efficacy, making it a promising candidate for further drug development studies.

The synthesis of 4-(2-Chloro-4-methylphenyl)-2-cyanophenol typically involves multi-step organic reactions, including nucleophilic aromatic substitution and cyanation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for both academic research and industrial applications.

Furthermore, computational studies using quantum mechanics and molecular modeling have provided deeper insights into the electronic structure of this compound. These studies have revealed that the cyano group plays a critical role in stabilizing certain transition states during chemical reactions, thereby enhancing the reactivity of the molecule. Such findings are invaluable for designing new synthetic pathways and optimizing existing ones.

In conclusion, 4-(2-Chloro-4-methylphenyl)-2-cyanophenol is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in future innovations within materials science and pharmacology. As research continues to uncover new potentials for this compound, it is expected to contribute significantly to both academic advancements and industrial developments.